Cas no 10231-84-2 (p-Nitrophenyl a-L-Fucopyranoside)

• Product Name: p-Nitrophenyl a-L-Fucopyranoside
• CAS No: 10231-84-2
• MF: C₁₂H₁₅NO₇
• MW: 285.250004053116
• MDL: MFCD00063697
• CID: 146405
• PubChem ID: 87573738
• Update Time: 2025-04-19

p-Nitrophenyl a-L-Fucopyranoside Chemical and Physical Properties

Names and Identifiers

• (2S,3S,4R,5S,6S)-2-Methyl-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triol
• 4-Nitrophenyl alpha-L-Fucopyranoside
• 4-NITROPHENYL-ALPHA-L-FUCOPYRANOSIDE
• a-L-Galactopyranoside,4-nitrophenyl 6-deoxy-
• NITROPHENYL-a-L-FUCOPYRANOSIDE, 4-(RG)
• p-Nitrophenyl α-L-Fu
• p-Nitrophenyl α-L-Fucopyranoside
• -<small>L<
• 4-Nitrophenyl α-L-Fucopyranoside
• 4-NITROPHENYL-α-L-FUCOPYRANOSIDE
• p-Nitrophenyl 6-deoxy-alpha-L-galactopyranoside
• 4-Nitrophenylfucoside
• 4-Nitrophenyl a-L-fucopyranoside
• alpha-L-Galactopyranoside, 4-nitrophenyl 6-deoxy-
• 4-nitrophenyl 6-deoxy-
• A-l-galactopyranoside
• p-nitrophenyl alpha-l-fucoside
• 4-nitrophenyl alpha-L-fucoside
• 10231-84-2
• DTXSID801311214
• AS-66582
• PNP-alpha-L-fucopyranoside
• 4-Nitrophenyl alpha-L-fuco-pyran-oside
• 4-Nitrophenyl I+/--L-fucopyranoside
• EINECS 233-553-3
• AMY41686
• 4-nitrophenyl-alpha-L-fucoside
• AKOS016011159
• CHEMBL4877910
• Q27162429
• SCHEMBL2288830
• pNPalphaFucp
• 4-Nitrophenyl alpha -L-fucopyranoside
• 4-nitrophenyl 6-deoxy-alpha-L-galactopyranoside
• MFCD00063697
• N0392
• (2S,3S,4R,5S,6S)-2-methyl-6-(4-nitrophenoxy)tetrahydropyran-3,4,5-triol
• p-nitrophenyl-alpha-l-fucoside
• (2S,3S,4R,5S,6S)-2-methyl-6-(4-nitrophenoxy)oxane-3,4,5-triol
• NS00045141
• A896824
• C14016
• p-Nitrophenyl ?-L-Fucopyranoside
• CHEBI:90253
• AKOS015897089
• p-nitrophenyl alpha-l-fucopyranoside
• YILIDCGSXCGACV-SQKFTNEHSA-N
• 4-nitrophenyl ?-L-fucoside
• p-Nitrophenyl I+/--L-fucoside
• p-Nitrophenyl a-L-Fucopyranoside

• MDL： MFCD00063697
• Inchi： 1S/C12H15NO7/c1-6-9(14)10(15)11(16)12(19-6)20-8-4-2-7(3-5-8)13(17)18/h2-6,9-12,14-16H,1H3/t6-,9+,10+,11-,12-/m0/s1
• InChI Key： YILIDCGSXCGACV-SQKFTNEHSA-N
• SMILES： O1[C@H]([C@H]([C@@H]([C@@H]([C@@H]1C)O)O)O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 285.08500
• Monoisotopic Mass: 285.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 125

Experimental Properties

• Color/Form: Not available
• Density: 1.503±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 196-197 ºC
• Boiling Point: 515.4°Cat760mmHg
• Flash Point: 265.5°C
• Refractive Index: 1.623
• Solubility: Slightly soluble (4.6 g/l) (25 º C),
• PSA: 124.97000
• LogP: 0.32430
• Solubility: Soluble in acetone

p-Nitrophenyl a-L-Fucopyranoside Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10-21
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Safety Term：WGK Germany 3F 10-21
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds